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For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth overview of the discovery and fundamental
characterization of the stable isotope Gallium-71 (“Ga). It details the historical context of its
discovery, its key nuclear and physical properties, and the experimental methodologies
employed for its characterization. The information is intended to serve as a foundational
resource for professionals in research, science, and drug development who are interested in
the applications of gallium isotopes.

Discovery of Gallium

The existence of the element gallium was first predicted by Dmitri Mendeleev in 1871, who
named it "eka-aluminum” based on a gap in his periodic table below aluminum.[1][2] He also
forecast some of its properties, which were later confirmed.[1] The formal discovery was made
in Paris in 1875 by the French chemist Paul-Emile Lecoq de Boisbaudran.[1][2][3] Through
spectroscopic analysis of a zinc blende ore (ZnS) sample, he observed new violet spectral lines
that did not correspond to any known element, indicating the presence of a new metal.[1][2]
The element was named Gallium, derived from the Latin "Gallia,” in honor of de Boisbaudran's
native France.[1] Natural gallium is a mixture of two stable isotopes: ¢°Ga and 7*Ga.[1][4]
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A workflow diagram illustrating the prediction and discovery of Gallium.

Initial Characterization and Properties of Gallium-71

Gallium-71 is one of two stable, naturally occurring isotopes of gallium, the other being
Gallium-69.[4][5] It is a non-radioactive isotope.[1] The initial characterization, along with
subsequent, more precise measurements, has established a detailed profile of its nuclear and
physical properties.

Gallium-71 constitutes approximately 39.9% of natural gallium.[3][4] It has an atomic humber
of 31 and a mass number of 71, meaning its nucleus contains 31 protons and 40 neutrons.[6]
Key properties are summarized in the tables below.

Table 1. General Properties of Gallium-71
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Property Value Reference
Natural Abundance 39.892(50)% [61[7]
Atomic Mass 70.924703(6) u [7]
Isotopic Mass 70.9247013 Da [6]
Stability Stable [61[7]

| Parent Nuclides | "1Ge, "1Zn |[7][8] |

Table 2: Nuclear Properties of Gallium-71
Property Value Reference
Mass Excess -70.1387 MeV [7]
Binding Energy per Nucleus 618.94947539 MeV [7]

Binding Energy per Nucleon

8.71759824 MeV

[7]

Nuclear Spin and Parity

3/2-

[7](8]

Magnetic Dipole Moment (uN)

+2.56033(9)

[7]

| Charge Radius | 4.0118(18) fm |[7] |
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Core composition and key properties of the Gallium-71 isotope.
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Gallium-71 is an NMR-active nucleus, which has made Nuclear Magnetic Resonance (NMR)
spectroscopy a critical tool for its characterization, particularly in the solid state. As a
quadrupolar nucleus (spin | = 3/2), its NMR signals are sensitive to the local electronic
environment.

Table 3: NMR Properties of Gallium-71

Property Value Reference
Spin (1) 312 [71[]
Gyromagnetic Ratio (y) 8.1812x 107 rad T-1s™1 [7]
Quadrupole Moment (Q) +0.107(1) barn [7]
Resonance Frequency (Vo) 13.0208 MHz at1 T [7]

| Relative Sensitivity (vs tH) | 0.14300 |[7] |

Experimental Protocols for Characterization

The characterization of 72Ga relies on a range of analytical techniques, from the historical
spectroscopic methods used in its discovery to modern nuclear resonance techniques.

The initial discovery of gallium was based on atomic emission spectroscopy. While the exact
instrumentation of Lecoq de Boisbaudran is a matter of historical record, the fundamental
principles of the experimental protocol can be outlined.

Methodology:
e Sample Preparation: A sample of zinc blende (sphalerite, ZnS) was obtained.[2]

o Excitation: The sample was subjected to an energy source (such as an electric spark or high-
temperature flame) to excite the atoms of the elements within it. This process causes
electrons to move to higher energy orbitals.

o Emission and Dispersion: As the excited electrons relax to their ground state, they emit
photons of light at specific, characteristic wavelengths. This emitted light was passed through
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a prism, which dispersed it into its constituent wavelengths, creating an emission spectrum.

o Detection: The resulting spectrum, consisting of a series of colored lines, was observed. De
Boisbaudran identified new, distinct violet lines that had not been previously documented for
any known element.[2] This unique spectral signature confirmed the presence of a new
element.

Modern characterization of 72Ga in materials science heavily relies on solid-state NMR. This
technique provides detailed information about the local coordination environment, chemical
bonding, and structural disorder.

Methodology:

o Sample Preparation: A powdered crystalline sample containing gallium is packed into an
NMR rotor (typically made of zirconia).

e Instrumentation: The rotor is placed inside a high-field NMR spectrometer. For quadrupolar
nuclei like "*Ga, high magnetic fields (e.g., 9.4 T or higher) are advantageous.[10]

e Magic-Angle Spinning (MAS): To reduce anisotropic broadening effects common in solid-
state NMR and obtain higher resolution spectra, the sample is spun at a high speed (several
kilohertz) at the "magic angle" of 54.74° with respect to the main magnetic field.[11]

* RF Pulse Sequence: A specific sequence of radiofrequency (RF) pulses is applied to the
sample to excite the *Ga nuclei. Techniques such as satellite transition (ST) spectroscopy or
rotor-assisted population transfer (RAPT) can be used to enhance the signal.[10][12]

 Signal Acquisition and Processing: The time-domain signal (Free Induction Decay, FID) from
the precessing nuclei is detected. A Fourier transform is then applied to the FID to convert it
into the frequency-domain NMR spectrum.

o Data Analysis: The resulting spectrum is analyzed. The isotropic chemical shift provides
information about the coordination number of the gallium atoms (e.qg., tetrahedral vs.
octahedral sites), while the quadrupolar coupling constant is related to the distortion of the
local gallium environment.[10][13]
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A simplified workflow for solid-state NMR characterization of Gallium-71.

Applications in Research and Development

The stable isotope Gallium-71 has several specialized applications in scientific research:

e Solar Neutrino Detection: *Ga is used in large-scale detectors for studying solar neutrinos.
[5][6] Neutrino interactions with 7Ga nuclei can transform them into the radioactive isotope
Germanium-71 ("*Ge), which can then be detected.[14][15] This process is crucial for
experiments like SAGE and GALLEX that investigate the properties of neutrinos.[16]

 NMR Studies: As an NMR-active nucleus, "*Ga serves as a sensitive probe in materials
science for characterizing gallium-containing compounds such as semiconductors and
catalysts.[5][17]

o Radionuclide Production: While 71Ga itself is stable, it can be used in the production of other
radioisotopes.[5][6]

This guide provides a foundational understanding of Gallium-71, from its historical discovery to
its modern characterization. The detailed data and experimental outlines serve as a valuable
resource for scientists and researchers leveraging this important isotope in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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